Cas no 2228327-98-6 (tert-butyl 3-(3-ethoxy-2-methoxyphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3-ethoxy-2-methoxyphenyl)piperazine-1-carboxylate
• CAS No: 2228327-98-6
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• CID: 6034853
• PubChem ID: 165639038
• Update Time: 2025-06-14

tert-butyl 3-(3-ethoxy-2-methoxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-ethoxy-2-methoxyphenyl)piperazine-1-carboxylate
• 2228327-98-6
• EN300-1870998

• Inchi： 1S/C18H28N2O4/c1-6-23-15-9-7-8-13(16(15)22-5)14-12-20(11-10-19-14)17(21)24-18(2,3)4/h7-9,14,19H,6,10-12H2,1-5H3
• InChI Key： XXWFGMFSUFSQPT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=CC=C(C=2OC)OCC)C1)=O

Computed Properties

• Exact Mass: 336.20490738g/mol
• Monoisotopic Mass: 336.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60Ų

Additional information on tert-butyl 3-(3-ethoxy-2-methoxyphenyl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(3-ethoxy-2-methoxyphenyl)piperazine-1-carboxylate (CAS No. 2228327-98-6)

The compound tert-butyl 3-(3-ethoxy-2-methoxyphenyl)piperazine-1-carboxylate (CAS No. 2228327-98-6) is a specialized piperazine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl carboxylate group and a substituted phenyl ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility and applications in drug discovery.

One of the key features of tert-butyl 3-(3-ethoxy-2-methoxyphenyl)piperazine-1-carboxylate is its role as a building block in medicinal chemistry. The presence of both ethoxy and methoxy functional groups on the phenyl ring enhances its reactivity, allowing for further modifications. This compound is often explored in the context of central nervous system (CNS) drug development, where piperazine derivatives are known to exhibit neuroactive properties. Recent studies have highlighted its potential in targeting receptors associated with neurological disorders.

In addition to its pharmaceutical applications, CAS No. 2228327-98-6 is also relevant in agrochemical research. The compound's structural motifs are commonly found in pesticides and herbicides, making it a subject of interest for sustainable agriculture solutions. With the growing demand for eco-friendly agrochemicals, researchers are investigating derivatives of this compound for their efficacy and environmental safety.

The synthesis of tert-butyl 3-(3-ethoxy-2-methoxyphenyl)piperazine-1-carboxylate typically involves multi-step organic reactions, including Boc protection and aryl substitution. These processes are well-documented in scientific literature, but advancements in green chemistry are driving the development of more efficient and sustainable synthetic routes. Researchers are now focusing on catalytic methods and solvent-free reactions to reduce the environmental impact of production.

From a commercial perspective, the demand for CAS No. 2228327-98-6 is rising, particularly in the contract research organization (CRO) sector. Companies specializing in custom synthesis and scale-up services are increasingly offering this compound to meet the needs of drug discovery programs. Its stability and compatibility with various reaction conditions make it a preferred choice for high-throughput screening and combinatorial chemistry.

For those seeking detailed analytical data, tert-butyl 3-(3-ethoxy-2-methoxyphenyl)piperazine-1-carboxylate is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and industrial applications. Additionally, computational modeling studies are being conducted to predict its interactions with biological targets, further expanding its utility.

In conclusion, tert-butyl 3-(3-ethoxy-2-methoxyphenyl)piperazine-1-carboxylate (CAS No. 2228327-98-6) is a promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structure and reactivity profile position it as a key player in the development of next-generation therapeutics and sustainable agricultural products. As research continues to uncover its potential, this compound is expected to play an increasingly important role in scientific and industrial advancements.